5-(Bromomethyl)-2,2-dimethyloxolane
Overview
Description
5-(Bromomethyl)-2,2-dimethyloxolane is a useful research compound. Its molecular formula is C7H13BrO and its molecular weight is 193.08 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Corrosive;Irritant, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Synthesis of Heterocyclic Systems : Compounds similar to 5-(Bromomethyl)-2,2-dimethyloxolane, such as bromomethylated derivatives, are utilized in the synthesis of heterocyclic systems. For example, bromomethylated compounds serve as precursors in the formation of complex molecules, including pyrazoles and other heterocyclic structures, which are fundamental in the development of pharmaceuticals and materials science (Bogolyubov et al., 2004).
Advanced Material Development : Bromomethyl groups are pivotal in the creation of advanced materials, such as emission-tuned nanoparticles derived from polyfluorene building blocks. These materials, which incorporate bromo-functionalized intermediates, show significant potential in optoelectronic applications due to their bright fluorescence emission. This demonstrates the role of bromomethyl derivatives in enhancing material properties for technological applications (Fischer et al., 2013).
Porphyrin Synthesis : Bromination techniques, including those involving bromomethyl groups, are crucial in the synthesis of porphyrins, which are essential components in various biological and synthetic compounds. The methodology for brominating dipyrromethenes, for instance, is key to producing porphyrins used in medicinal chemistry and material science (Paine et al., 1988).
Organic Synthesis Methodologies : The use of bromomethyl groups in organic synthesis is exemplified by their role in the practical synthesis of complex organic molecules, such as naphthalene derivatives. These compounds have applications ranging from pharmaceuticals to agrochemicals, showcasing the versatility of bromomethylated intermediates in facilitating diverse chemical transformations (Xu & He, 2010).
Biomass Conversion and Polymer Development : Research into the conversion of plant biomass into valuable chemicals often involves intermediates that could be structurally related to this compound. Such compounds play a role in generating furan derivatives, which are key to producing sustainable polymers and other materials, highlighting the environmental applications of bromomethyl derivatives (Chernyshev et al., 2017).
Mechanism of Action
Target of Action
Many brominated compounds are reactive and can interact with a variety of biological targets. For example, they can bind to proteins or nucleic acids, altering their function .
Mode of Action
The bromomethyl group in “5-(Bromomethyl)-2,2-dimethyloxolane” could potentially undergo nucleophilic substitution reactions with biological molecules. This could lead to the formation of covalent bonds with these molecules, altering their structure and function .
Biochemical Pathways
The specific biochemical pathways affected by “this compound” would depend on its specific targets. Brominated compounds can often interfere with redox reactions and other key biochemical processes .
Pharmacokinetics
The pharmacokinetics of a compound refer to how it is absorbed, distributed, metabolized, and excreted by the body (ADME). Without specific studies on “this compound”, it’s difficult to predict its ADME properties. Many small, lipophilic molecules like this one are well absorbed and can distribute throughout the body .
Result of Action
The result of the compound’s action would depend on its specific targets and mode of action. Potential outcomes could include altered cellular function, cell death, or other biological effects .
Action Environment
The action of “this compound” could be influenced by various environmental factors. For example, pH and temperature can affect the reactivity of the compound, and the presence of other molecules can influence its distribution and metabolism .
Properties
IUPAC Name |
5-(bromomethyl)-2,2-dimethyloxolane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13BrO/c1-7(2)4-3-6(5-8)9-7/h6H,3-5H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HYAZGHDCDWKRBD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCC(O1)CBr)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13BrO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
123314-91-0 | |
Record name | 5-(bromomethyl)-2,2-dimethyloxolane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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